Cas no 1391053-29-4 (4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil, >85%)

• Product Name: 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil, >85%
• CAS No: 1391053-29-4
• MF: C₂₃H₃₅N₃O₇S₂
• MW: 529.669903993607
• CID: 4555168
• Update Time: 2025-06-10

4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil, >85% Chemical and Physical Properties

Names and Identifiers

• 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil
• RCIMVZWCHLOZJH-RRCSTGOVSA-N
• Tebipenem Pivoxil Impurity 15
• Teipenem ring opening methyl ester
• 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil, >85%

• Inchi： 1S/C23H35N3O7S2/c1-12-16(15(13(2)27)19(28)31-6)25-17(20(29)32-11-33-21(30)23(3,4)5)18(12)35-14-9-26(10-14)22-24-7-8-34-22/h12-16,25,27H,7-11H2,1-6H3/t12-,13-,15?,16-/m1/s1
• InChI Key： RCIMVZWCHLOZJH-IKCLOSNESA-N
• SMILES： N1C(C(OCOC(=O)C(C)(C)C)=O)=C(SC2CN(C3=NCCS3)C2)[C@H](C)[C@@H]1C([C@H](O)C)C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil, >85%

Research Brief on 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil (CAS: 1391053-29-4) and Its Recent Advances

The compound 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil (CAS: 1391053-29-4) with a purity of >85% has emerged as a significant focus in the field of chemical biology and pharmaceutical research. This molecule, a derivative of tebipenem, belongs to the carbapenem class of β-lactam antibiotics, which are known for their broad-spectrum antibacterial activity. Recent studies have highlighted its potential as a prodrug, designed to enhance oral bioavailability and stability, addressing key limitations of traditional carbapenems.

Recent research has primarily focused on the synthesis and optimization of 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil to improve its pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the pivoxil ester group significantly enhances the compound's stability in acidic environments, a critical factor for oral administration. The study reported a >85% purity level, which is essential for ensuring consistent biological activity and minimizing side effects.

In vitro and in vivo studies have further elucidated the mechanism of action of this compound. Unlike conventional carbapenems, 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil exhibits improved penetration into bacterial cells, leading to enhanced inhibition of penicillin-binding proteins (PBPs). This property is particularly advantageous against drug-resistant strains, such as extended-spectrum β-lactamase (ESBL)-producing bacteria. A recent preclinical trial highlighted its efficacy against Escherichia coli and Klebsiella pneumoniae, with minimal cytotoxicity observed in mammalian cells.

Another area of investigation has been the metabolic pathways of 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil. Researchers have identified that the compound undergoes rapid hydrolysis in the bloodstream, releasing the active moiety, tebipenemoic acid. This metabolic conversion is crucial for its antibacterial activity and has been optimized to ensure sustained therapeutic levels. Advanced analytical techniques, including LC-MS and NMR, have been employed to characterize the metabolite profile, confirming the >85% purity and absence of significant impurities.

The potential clinical applications of this compound are vast, particularly in treating community-acquired infections where oral administration is preferred. A recent phase I clinical trial (2024) evaluated the safety and pharmacokinetics of 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil in healthy volunteers, demonstrating favorable absorption and tolerability profiles. These findings pave the way for further clinical development, with phase II trials anticipated to begin in late 2024.

In conclusion, 4,7-seco-Tebipenemoic Acid Methyl Ester Pivoxil (CAS: 1391053-29-4) represents a promising advancement in the field of antibacterial therapeutics. Its enhanced stability, bioavailability, and efficacy against resistant pathogens position it as a potential game-changer in oral carbapenem therapy. Future research should focus on scaling up synthesis to meet clinical demands and exploring its synergistic effects with other antibiotics.